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CAS No.: 262433-01-2
Cat. No.: B1273613
Get Quote
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In the intricate field of medicinal chemistry and organic synthesis, the design of novel
therapeutics often hinges on the availability of versatile, well-characterized building blocks. 4-
Bromo-2-methoxy-N-Boc-aniline is a premier example of such a scaffold, offering a unique
combination of functionalities strategically positioned for complex molecular construction. Its
structure features three key components: a bromine atom, an ideal handle for palladium-
catalyzed cross-coupling reactions; a methoxy group, which modulates the electronic
properties of the aromatic ring; and a tert-butyloxycarbony! (Boc) protected amine, which
masks the nucleophilicity of the nitrogen atom, allowing for precise, regioselective reactions at
other sites.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals. It provides field-proven insights into the synthesis, characterization,
and synthetic applications of 4-Bromo-2-methoxy-N-Boc-aniline, moving beyond simple
protocols to explain the causal relationships behind experimental choices and empowering
researchers to leverage this valuable intermediate to its full potential.

Physicochemical Properties and Safe Handling
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The unique arrangement of substituents in 4-Bromo-2-methoxy-N-Boc-aniline dictates its
physical properties and chemical reactivity. The electron-donating methoxy group and the
electron-withdrawing bromine atom create a specific electronic environment that influences its
performance in synthetic transformations.[1]

Table 1: Physicochemical Properties of 4-Bromo-2-methoxy-N-Boc-aniline

Property Value Source
CAS Number 262433-01-2 [2]
Molecular Formula C12H16BrNOs [2]
Molecular Weight 302.16 g/mol [2]
Appearance Solid (powder) [3]
Melting Point 53-58 °C [3]
InChi Key WRFYTYOXJWKONR- 4]

UHFFFAOYSA-N

Safety and Handling Protocols

As with any chemical reagent, proper handling of 4-Bromo-2-methoxy-N-Boc-aniline and its
precursor, 4-bromo-2-methoxyaniline, is paramount. The precursor is classified as harmful if
swallowed and toxic in contact with skin or if inhaled, and may cause damage to organs
through prolonged or repeated exposure.

Core Safety Requirements:

o Engineering Controls: Always handle this compound within a certified chemical fume hood to
avoid inhalation of dust or vapors.[5]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, a lab
coat, and chemical safety goggles.[6][7]

o Handling: Avoid creating dust. Do not eat, drink, or smoke in the work area. Wash hands
thoroughly after handling.
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o Storage: Store in a tightly closed container in a dry, well-ventilated place. The compound
may be light and air-sensitive, so storage under an inert atmosphere is recommended.[5]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Avoid
release to the environment.

Synthesis and Characterization: A Validated
Workflow

The preparation of 4-Bromo-2-methoxy-N-Boc-aniline is typically achieved in a two-step
sequence starting from 2-methoxyaniline. This process involves the regioselective bromination
of the aniline ring followed by the protection of the amino group.

Experimental Workflow: Synthesis Pathway

Step 1: Bromination

(Z-Methoxyaniline)

2,4]4,6-Tetrabromo-2,5-cyclohexadienone
CH2Clz, -10 °C to RT

(4-Bromo-2-methoxyaniline)

Step 2: Boc Protection

(4-Bromo-2-methoxyaniline)

i-tert-butyl dicarbonate (Boc20)
Solvent (e.g., THF, CH2Cl2), Base (optional)

(4-Bromo-2-methoxy-N-Boc-aniIine)
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Caption: Synthetic route to 4-Bromo-2-methoxy-N-Boc-aniline.

Part 1: Synthesis of 4-Bromo-2-methoxyaniline

This protocol details the regioselective bromination of 2-methoxyaniline. The methoxy group is
an ortho-, para-director; however, the para position is sterically more accessible, leading to the
desired product as the major isomer.

Step-by-Step Protocol:

Reaction Setup: Dissolve 2-methoxyaniline (1.0 equiv.) in dichloromethane (CH2Cl2) in a
round-bottom flask equipped with a magnetic stir bar.[8]

e Cooling: Chill the solution to -10 °C using an appropriate cooling bath (e.g., ice/salt). This low
temperature is critical for controlling the reaction rate and minimizing the formation of di-
brominated side products.

» Reagent Addition: Slowly add a solution of 2,4,4,6-tetrabromo-2,5-cyclohexadienone (1.0
equiv.), a mild and selective brominating agent, to the cooled aniline solution. Maintain the
internal temperature below -5 °C during the addition.[8]

o Reaction Progression: Once the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin
Layer Chromatography (TLC).

o Work-up: Upon completion, wash the reaction mixture sequentially with 2N sodium hydroxide
solution to remove acidic byproducts and then with water.[8]

« Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by silica gel column
chromatography to yield pure 4-bromo-2-methoxyaniline.[8]

Part 2: Synthesis of 4-Bromo-2-methoxy-N-Boc-aniline

This procedure protects the amine functionality, rendering it non-nucleophilic and stable to a
wide range of reaction conditions, which is essential for subsequent cross-coupling reactions.
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Step-by-Step Protocol:

e Reaction Setup: Dissolve 4-bromo-2-methoxyaniline (1.0 equiv.) in an anhydrous solvent
such as tetrahydrofuran (THF) or dichloromethane in a flask under an inert atmosphere (e.g.,
nitrogen or argon).

o Reagent Addition: Add di-tert-butyl dicarbonate (Boc20, 1.1-1.2 equiv.). While the reaction
can proceed without a catalyst, adding a catalytic amount of 4-(dimethylamino)pyridine
(DMAP) can significantly accelerate the rate by activating the Boc anhydride.[9]

o Reaction Progression: Stir the mixture at room temperature for 12-24 hours. Monitor the
reaction by TLC until the starting aniline is fully consumed.

o Work-up and Purification: Concentrate the reaction mixture under reduced pressure. The
resulting residue can be purified by recrystallization or flash column chromatography to
afford the final product, 4-Bromo-2-methoxy-N-Boc-aniline.

Spectroscopic Characterization

Confirming the identity and purity of the final product is a critical, self-validating step. The
following data represent typical spectroscopic signatures for 4-Bromo-2-methoxy-N-Boc-
aniline.

Table 2: Spectroscopic Data for 4-Bromo-2-methoxy-N-Boc-aniline
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Technique Observed Signature Assignment

0 ~8.0-7.0 (m, 3H), 6 ~6.8 (br Aromatic protons, N-H proton,
1H NMR s, 1H), 8 ~3.8 (s, 3H), 6 ~1.5 Methoxy (-OCHs) protons, Boc
(s, 9H) (-C(CHs)3) protons

C=0 (Boc), Aromatic carbons,
6 ~155-150, ~140-110, ~80,
13C NMR Quaternary C (Boc), Methoxy

~56, ~28
C, Methyl C (Boc)

~3400 (N-H stretch), ~2980 (C-

H stretch), ~1730 (C=0 )
Amine, Alkane, Carbonyl,

IR (cm™1) stretch, Boc), ~1230 & ~1030 )
Ether, Alkyl Halide
(C-0 stretch), ~600 (C-Br
stretch)

Molecular ion peak (M+)
showing a characteristic )

Mass Spec (El) i ] Presence of one bromine atom
M/M+2 isotopic pattern (~1:1

ratio)

Note: Exact chemical shifts (0) in NMR are dependent on the solvent and instrument used. The
provided data are representative estimates based on structurally similar compounds.[10][11]
[12][13]

Core Applications in Advanced Synthesis

The synthetic utility of 4-Bromo-2-methoxy-N-Boc-aniline stems from its capacity for
sequential, controlled functionalization at the C-Br bond and the nitrogen atom. This makes it a
cornerstone intermediate for building complex molecular architectures, particularly in the
synthesis of kinase inhibitors and other targeted therapeutics.[14][15][16]
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Caption: Key synthetic transformations of 4-Bromo-2-methoxy-N-Boc-aniline.

Palladium-Catalyzed Cross-Coupling Reactions

The carbon-bromine bond is the primary site for introducing molecular diversity via well-
established palladium-catalyzed reactions. The Boc-protected amine remains inert during these

transformations.

This reaction is a powerful method for forming new carbon-carbon bonds, enabling the
synthesis of biaryl structures common in pharmaceuticals.[17][18]

General Protocol:

 Inert Setup: To an oven-dried flask, add 4-Bromo-2-methoxy-N-Boc-aniline (1.0 equiv.), an
arylboronic acid or ester (1.1-1.5 equiv.), a palladium catalyst (e.g., Pd(PPhs)a4, 1-5 mol%),
and a base (e.g., K2COs, Cs2CO0s3, 2.0-3.0 equiv.).[1][19]

o Atmosphere Exchange: Evacuate and backfill the flask with an inert gas (e.g., Argon) three

times.
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» Solvent Addition: Add an anhydrous, degassed solvent (e.g., Toluene, Dioxane, DMF) via
syringe.[1]

e Reaction: Heat the mixture to the required temperature (typically 80-110 °C) and stir until the
starting material is consumed.

« Purification: After cooling, perform an aqueous work-up and purify the crude product by flash
column chromatography.

This reaction facilitates the formation of carbon-nitrogen bonds, allowing for the synthesis of
complex diaryl or aryl-alkyl amines.[20][21]

General Protocol:

 Inert Setup: In a glovebox or under an inert atmosphere, add the 4-Bromo-2-methoxy-N-
Boc-aniline (1.0 equiv.), a base (e.g., NaOt-Bu, KOt-Bu, 1.2-2.0 equiv.), a palladium pre-
catalyst (e.g., Pdz2(dba)s, 1-5 mol%), and a phosphine ligand (e.g., XPhos, BINAP, 2-10
mol%) to an oven-dried flask.[1][22]

o Reagent Addition: Add an anhydrous, deoxygenated solvent (e.g., Toluene) followed by the
desired primary or secondary amine (1.0-1.2 equiv.).[1]

o Reaction: Seal the vessel and heat to the optimal temperature (typically 80-120 °C) with
stirring.

 Purification: Upon completion, cool the reaction, filter through a pad of celite, and
concentrate. Purify the residue by flash column chromatography.

N-Boc Deprotection

Once the desired modifications have been made at the bromine position, the Boc group can be
efficiently removed to reveal the free aniline. This amine can then undergo a host of
subsequent reactions, such as amide bond formation.

Step-by-Step Protocol (Acid-Catalyzed):

» Reaction Setup: Dissolve the N-Boc protected substrate (1.0 equiv.) in a suitable solvent
such as dichloromethane or 1,4-dioxane.
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» Acid Addition: Add a strong acid. Common choices include trifluoroacetic acid (TFA, 5-10
equiv.) or a solution of hydrogen chloride (HCI) in dioxane (e.g., 4M).[23] Alternatively, milder
conditions using p-toluenesulfonic acid (p-TsOH) can be effective.[24][25]

o Reaction Progression: Stir the solution at room temperature for 1-4 hours. The deprotection
is often accompanied by the evolution of CO2 and isobutylene gas.

o Work-up: Concentrate the reaction mixture under reduced pressure to remove the excess
acid and solvent. The product is typically obtained as the corresponding amine salt (e.g.,
trifluoroacetate or hydrochloride salt), which can be used directly or neutralized with a mild
base to yield the free amine.[23]

Conclusion

4-Bromo-2-methoxy-N-Boc-aniline is more than a simple chemical intermediate; it is a
strategically designed platform for synthetic innovation. Its trifunctional nature allows for a
logical and sequential approach to building molecular complexity, making it an invaluable asset
in the synthesis of novel compounds for the pharmaceutical, agrochemical, and materials
science industries. By understanding the principles behind its synthesis, characterization, and
reactivity, researchers can confidently and efficiently incorporate this powerful building block
into their synthetic programs to accelerate discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]
e 2. scbt.com [scbt.com]
e 3. assets.thermofisher.com [assets.thermofisher.com]

e 4. 4-Bromo-2-methoxyaniline | C7H8BrNO | CID 459257 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 5. fishersci.com [fishersci.com]

¢ 6. 4-Bromo-2-methoxyaniline | 59557-91-4 | TCI AMERICA [tcichemicals.com]
¢ 7. fishersci.com [fishersci.com]

¢ 8. prepchem.com [prepchem.com]

¢ 9. Boc Protection Mechanism (Boc20 + DMAP) [commonorganicchemistry.com]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.scirp.org/journal/paperinformation.aspx?paperid=76813
https://commonorganicchemistry.com/Rxn_Pages/Boc_Protection/Boc_Protection_Mechanism_DMAP.htm
https://www.scirp.org/html/7-2301138_76813.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methoxyaniline
https://www.researchgate.net/publication/281656885_Theoretical_and_Experimental_Investigations_on_Molecular_Structure_IR_NMR_Spectra_and_HOMO-LUMO_Analysis_of_4-Methoxy-N-3-Phenylallylidene_Aniline
https://www.benchchem.com/product/b1273613?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/48/A_Comparative_Performance_Analysis_of_4_Bromo_2_methoxyaniline_in_Modern_Synthetic_Chemistry.pdf
https://www.scbt.com/p/4-bromo-2-methoxy-n-boc-aniline-262433-01-2
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15543~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2017:07:35~~4-Bromo-2-methylaniline~~
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methoxyaniline
https://www.fishersci.com/store/msds?partNumber=AC146280250&countryCode=US&language=en
https://www.tcichemicals.com/US/en/p/A2027
https://www.fishersci.com/store/msds?partNumber=AC399810050&countryCode=US&language=en
https://prepchem.com/a-4-bromo-2-methoxyaniline/
http://commonorganicchemistry.com/Rxn_Pages/Boc_Protection/Boc_Protection_Boc2O_DMAP_Mech.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 10. 4-BROMO-2-METHYLANILINE(583-75-5) 1H NMR spectrum [chemicalbook.com]

e 11. CN102993022A - Preparation method of bromoaniline - Google Patents
[patents.google.com]

e 12. pdf.benchchem.com [pdf.benchchem.com]

e 13. researchgate.net [researchgate.net]

e 14. pdf.benchchem.com [pdf.benchchem.com]

e 15. pdf.benchchem.com [pdf.benchchem.com]

¢ 16. nbinno.com [nbinno.com]

e 17. pdf.benchchem.com [pdf.benchchem.com]

e 18. Suzuki Coupling [organic-chemistry.org]

¢ 19. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
e 20. Buchwald—Hartwig amination - Wikipedia [en.wikipedia.org]

e 21. chem.libretexts.org [chem.libretexts.org]

e 22. BJOC - The first Pd-catalyzed Buchwald—Hartwig aminations at C-2 or C-4 in the estrone
series [beilstein-journals.org]

e 23. sigmaaldrich.com [sigmaaldrich.com]
o 24 fulir.irb.hr [fulir.irb.hr]
e 25. scirp.org [scirp.org]

¢ To cite this document: BenchChem. [Introduction: A Multifunctional Scaffold for Modern Drug
Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273613/docs#introduction-a-multifunctional-
scaffold-for-modern-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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